4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C24H21N3O3S3/c1-31-19-8-11-21-22(14-19)32-24(25-21)26-23(28)17-6-9-20(10-7-17)33(29,30)27-13-12-16-4-2-3-5-18(16)15-27/h2-11,14H,12-13,15H2,1H3,(H,25,26,28)
• InChI Key: OYFRSWVMLQBLAC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C5C4
• Molecular Formula: C24H21N3O3S3
• Molecular Weight: 495.6 g/mol
• CAS No.: 922675-96-5

Description

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C24H21N3O3S3 and its molecular weight is 495.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of bioactive molecules involving sulphonamido quinazolinyl imidazole structures, which are structurally related to the compound of interest, has been reported. These compounds have been synthesized for biological and pharmacological screening, demonstrating the interest in such structures for potential therapeutic applications (Patel et al., 2009).
• Novel hetarylquinolines containing thiazolidine and dihydrothiazole rings, based on benzene ring-substituted structures similar to the compound , have been synthesized. These compounds highlight the ongoing research into the development of new molecules with potential therapeutic properties (Aleqsanyan & Hambardzumyan, 2021).

Biological Activities

• A series of compounds including N-[(benzo)thiazol-2-yl]-2/3-[3,4-dihydroisoquinolin-2(1H)-yl]ethan/propanamide derivatives have been synthesized and investigated for their psychotropic in vivo, anti-inflammatory in vivo, and cytotoxicity in vitro activities. These compounds have shown marked sedative action, high anti-inflammatory activity, selective cytotoxic effects, and antimicrobial action, which suggests potential applications in treating various conditions (Zablotskaya et al., 2013).
• Heterocyclic derivatives have been synthesized through a visible-light-promoted reaction, leading to 4-(sulfonylmethyl)isoquinoline-1,3(2H,4H)-diones. These compounds could be further converted into derivatives with potential biological activities, demonstrating the versatility and potential applications of such chemical structures in medicinal chemistry (Liu et al., 2016).